2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide

• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide
• InChI: InChI=1S/C17H18ClNO2/c1-13(21-16-10-6-5-9-15(16)18)17(20)19-12-11-14-7-3-2-4-8-14/h2-10,13H,11-12H2,1H3,(H,19,20)
• InChI Key: TWEPJTDULXLCAV-UHFFFAOYSA-N
• SMILES: CC(C(=O)NCCC1=CC=CC=C1)OC2=CC=CC=C2Cl

Description

2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide, also known as Clenbuterol, is a beta-2 adrenergic receptor agonist that is widely used in scientific research. It is a sympathomimetic drug that has been shown to have various biochemical and physiological effects on different tissues and organs in the body.

Mechanism of Action

2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide acts as a beta-2 adrenergic receptor agonist, which results in the activation of the sympathetic nervous system. This leads to an increase in the levels of cyclic adenosine monophosphate (cAMP) in cells, which in turn activates protein kinase A (PKA). PKA then phosphorylates various proteins, leading to changes in cellular metabolism and gene expression.
Biochemical and physiological effects:
2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide has been shown to have various biochemical and physiological effects on different tissues and organs in the body. It has been shown to increase muscle mass and reduce fat content in animals, which has led to its use in the livestock industry. 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide has also been shown to have bronchodilator effects, which makes it useful in the treatment of asthma and COPD. It has also been shown to have cardioprotective effects, which makes it a potential therapeutic agent for the treatment of heart failure.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide in lab experiments is its well-established mechanism of action, which allows researchers to study its effects on different tissues and organs in a systematic manner. Another advantage is its availability and affordability, which makes it a widely used research tool. However, one limitation of using 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide in lab experiments is its potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide. One area of research is the development of new analogs of 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide with improved selectivity and potency. Another area of research is the elucidation of the molecular mechanisms underlying its anabolic and cardioprotective effects. Additionally, future research could focus on the potential therapeutic applications of 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide in the treatment of various diseases such as asthma, COPD, and heart failure.
Conclusion:
In conclusion, 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide is a beta-2 adrenergic receptor agonist that has been widely used in scientific research to study its effects on different tissues and organs in the body. It has various biochemical and physiological effects and has potential therapeutic applications in the treatment of various diseases. While it has advantages as a research tool, it also has limitations and potential for off-target effects. Future research on 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide could lead to the development of new analogs with improved selectivity and potency, as well as a better understanding of its molecular mechanisms and therapeutic potential.

Synthesis Methods

2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide is synthesized by reacting 4-amino-3,5-dichloroacetophenone with 2-bromoethylbenzene in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-chlorophenol in the presence of a dehydrating agent such as phosphorus oxychloride to yield 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide.

Scientific Research Applications

2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide has been widely used in scientific research to study its effects on different tissues and organs in the body. It has been shown to have anabolic effects on skeletal muscle, which has led to its use in the livestock industry to increase muscle mass and reduce fat content in animals. 2-(2-chlorophenoxy)-N-(2-phenylethyl)propanamide has also been studied for its potential therapeutic effects in the treatment of various diseases such as asthma, chronic obstructive pulmonary disease (COPD), and heart failure.